5-bromo-N-[3-(3,5-dimethyl-1-pyridin-1-iumyl)-2-quinoxalinyl]-2-thiophenesulfonamide

• Molecular Formula: C19H16BrN4O2S2+
• Molecular Weight: 476.4 g/mol
• IUPAC Name: 5-bromo-N-[3-(3,5-dimethylpyridin-1-ium-1-yl)quinoxalin-2-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C19H16BrN4O2S2/c1-12-9-13(2)11-24(10-12)19-18(21-14-5-3-4-6-15(14)22-19)23-28(25,26)17-8-7-16(20)27-17/h3-11H,1-2H3,(H,21,23)/q+1
• InChI Key: LDIIKRJIDKASJP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C[N+](=C1)C2=NC3=CC=CC=C3N=C2NS(=O)(=O)C4=CC=C(S4)Br)C

Description

5-bromo-N-[3-(3,5-dimethyl-1-pyridin-1-iumyl)-2-quinoxalinyl]-2-thiophenesulfonamide is a quinoxaline derivative.

Scientific Research Applications

Photodynamic Therapy and Photosensitizer Candidate

• The compound 5-bromo-N-[3-(3,5-dimethyl-1-pyridin-1-iumyl)-2-quinoxalinyl]-2-thiophenesulfonamide shows potential as a photosensitizer candidate in photodynamic therapy. This application is particularly relevant for cancer treatment, as the compound's solubility in common solvents, monomeric species, and adequate fluorescence make it a suitable candidate for this purpose. The compound's effectiveness in producing singlet oxygen and its photostability further enhance its potential in photodynamic therapy (Öncül, Öztürk, & Pişkin, 2022).

Crystal Structure and Antitumor Activity

• Research on a related compound, 5-bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide, involved studying its crystal structure and absolute configuration. This work has implications for understanding the stereochemical effects on antitumor activities, specifically regarding the inhibition of PI3Kα kinase, a key player in cancer progression. The findings provide valuable insights into the design of novel drugs targeting cancer pathways (Zhou et al., 2015).